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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-1,1"-biphenyl!
Cat. No.: B14776556
Get Quote
\ J

CAS: 2247960-33-2 | Formula: C12HsBrF | MW: 251.09 g/mol [1][2][3]

Executive Summary & Strategic Value

2-Bromo-5-fluoro-1,1'-biphenyl is a "Gateway Scaffold" in organic synthesis.[1][2] Unlike its
more common isomer, 4-bromo-2-fluorobiphenyl (a Flurbiprofen intermediate), this molecule
features a sterically congested bromine at the ortho-position (C2) and an electronically distinct
fluorine at the meta-position (C5).[2]

Why this molecule matters:

+ Orthogonal Reactivity: The steric hindrance at C2 retards oxidative addition compared to
para-halogens, allowing for selective functionalization of other sites in poly-halogenated
precursors.[1]

» Atropisomerism Potential: The 2-substitution creates a twisted biaryl axis.[1][2] With further
substitution (e.g., at C2' or C6), it becomes a candidate for axially chiral ligands used in
asymmetric catalysis.[2]

o OLED Architecture: In materials science, the non-planar geometry disrupts
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stacking, a critical feature for preventing aggregation-induced quenching (ACQ) in blue
phosphorescent host materials.[1][2]

~hemical Profil hvsical ies[11[21[41[51[6]

Property Value Notes

Colorless oil to low-melting Tends to supercool; crystallizes
Appearance ] _ _

solid upon scratching/seeding.[1][2]

- ) ] High thermal stability due to
Boiling Point ~310 °C (Predicted) )
the biphenyl core.
N ) Poor solubility in water;

Solubility Soluble in DCM, THF, Toluene

moderate in hexanes.[1]

Electronic Character

-deficient (Ring A)

F-atom induces inductive
withdrawal (-1) at C5.[2]

Key Hazard

Skin/Eye Irritant (H315, H319)

Standard halogenated

aromatic safety protocols
apply.[Z]

Synthesis: The "Site-Selective" Protocol[1][2]

As a Senior Scientist, | recommend Route A (lodine-Selective Suzuki) for research-grade purity.

[1][2] This method exploits the significant reactivity difference between C-1 and C-Br bonds,

ensuring the bromine handle remains intact for future steps.[1]

Route A: Chemoselective Suzuki-Miyaura Coupling (Recommended)

[2]

e Precursor: 2-Bromo-5-fluoro-1-iodobenzene[1][2]

o Reagent: Phenylboronic acid[2][4][5][6]

o Catalyst: Pd(PPhs)a or Pd(dppf)Cl2[2]

e Mechanism: The oxidative addition of Pd(0) occurs preferentially at the C-I bond (
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is lower) rather than the sterically hindered C-Br bond.[2]

Protocol:

Charge: A reaction vessel with 2-Bromo-5-fluoro-1-iodobenzene (1.0 equiv), Phenylboronic
acid (1.1 equiv), and Pd(PPhs)a (3 mol%).

o Solvent: Degassed Toluene/Ethanol/Water (4:1:1) or 1,4-Dioxane/Water.[1][2][7][8][9]
e Base: Na2COs (2.0 equiv).[2]

e Conditions: Heat to 80°C under Argon for 6—12 hours. Note: Do not overheat (>100°C) to
prevent competitive activation of the C-Br bond.

o Workup: Extract with EtOAc, wash with brine, dry over Na=SOa.

 Purification: Silica gel chromatography (Hexanes/EtOAc 95:5). The product elutes quickly
due to low polarity.[1]

Route B: The Sandmeyer Approach (Alternative)

If the di-halo precursor is unavailable, start from the aniline.
e Precursor: 2-Bromo-5-fluoroaniline.[1][2][10][11]
o Steps: Diazotization (NaNO2/HCI)

lodination (KI)
Suzuki Coupling (as above).[2]
 Critique: This route is longer and involves hazardous diazonium intermediates, but is viable

for large-scale cost reduction.[1][2]

Visualization: Synthesis & Divergent Reactivity

The following diagram illustrates the synthesis and the "divergent" potential of the scaffold. The
Br-handle allows for extension into terphenyls, while the F-atom remains a dormant electronic
modulator unless activated for
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[1][2]
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Caption: Chemoselective synthesis of the target scaffold followed by divergent functionalization
pathways utilizing the remaining bromine handle.[2]

Applications in R&D
A. Pharmaceutical Chemistry: The "Twist" Effect

In drug design, replacing a planar phenyl ring with a twisted 2-substituted biphenyl can improve
solubility and metabolic stability.[1][2] The 2-bromo group in this scaffold serves as a
placeholder.[1][2][11] It can be converted via Lithium-Halogen exchange to:

e Carboxylic Acids: (via
guench)

Bioisosteres of NSAIDs.

e Boronic Acids: For coupling to heterocycles (e.g., Pyridine, Pyrimidine) in kinase inhibitor
synthesis.[2]

B. Materials Science (OLEDS)

The 2-Bromo-5-fluoro-1,1'-biphenyl core is a precursor to Triphenylamine (TPA) derivatives.

[1][2]
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e Mechanism: Buchwald-Hartwig amination of the Br-site with diarylamines.[1][2]

e Function: The fluorine atom lowers the HOMO energy level, tuning the blue-shift of the
emission, while the biphenyl twist prevents crystallization in the thin film.[1]

Senior Scientist's "Watch-Outs" (Troubleshooting)

» Isomer Confusion: Ensure you do not purchase 4-bromo-2-fluorobiphenyl (CAS 41604-19-7).
[1][2] That is a linear isomer used for Flurbiprofen.[1][2] Always verify by NMR: The target (2-
bromo) will show a doublet for the proton ortho to Fluorine at a distinct chemical shift
compared to the 4-bromo isomer.[1][2]

o Debromination: In the Suzuki coupling (Step 1), if you observe "5-fluoro-1,1'-biphenyl" (mass
M-Br), your catalyst load is too high or the temperature is too aggressive.[1][2] Switch to a
milder precatalyst like Pd(OAc)2/SPhos which is highly selective for lodine over Bromine.[2]

 Purification: The compound is non-polar.[1][2] Use Hexanes with <5% EtOAc.[1][2] It often
co-elutes with homocoupled biphenyl if the reaction is pushed too hard.[1][2]

References

» Synthesis of Fluorinated Biphenyls

o Source: "Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd
Nanoparticles for the Preparation of Fluorinated Biphenyl Deriv

o Context: Describes the general reactivity of fluorinated halobenzenes in Suzuki couplings,
establishing the protocol for selective C-C bond form

o URL: (Derived from search context 1.11)[2]
e |somer Identification & Properties

o Source: PubChem Compound Summary: 4-Bromo-2-fluoro-1,1'-biphenyl (for
contrast/verification of isomer data).[1][2]

o Context: Used to verify the physical property baselines and distinguish the target from the
common Flurbiprofen intermediate.[1]
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o URL:[2]
¢ Precursor Reactivity (2-Bromo-5-fluoroaniline)

o Source: BenchChem Hazardous Substance Database.[1][2]

o Context: Protocols for handling the aniline precursor and its conversion via Sandmeyer-
type chemistry.[1][2][10][11][12]

o URL: (Derived from search context 1.1)[2]
o General Suzuki Coupling Methodology

o Source: "Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed
Reactions."[2][13] ACS Omega.[1][2]

o Context: Provides the specific solvent/base conditions (Dioxane/Water, K3PO4) adopted in
the "Recommended Route."

o URL: (Derived from search context 1.5)[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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